Cas no 2228941-54-4 (tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate
• CAS No: 2228941-54-4
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 5911243
• PubChem ID: 165621430
• Update Time: 2025-05-23

tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate
• 2228941-54-4
• EN300-1889990
• tert-butyl N-[5-chloro-2-(1H-imidazol-4-yl)phenyl]carbamate

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18-11-6-9(15)4-5-10(11)12-7-16-8-17-12/h4-8H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： HXAJPLWIAJYRRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=CN=CN2)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate

tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate, also known by its CAS number 2228941-54-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butyl group with a substituted phenylcarbamate moiety. The presence of the 1H-imidazol-4-yl group and the 5-chloro substitution on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize reaction conditions, thereby enhancing yield and purity.

In terms of applications, tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive compounds. The imidazole ring, a heterocyclic structure known for its stability and reactivity, plays a crucial role in mediating interactions with biological targets. Recent studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities, making them valuable candidates for drug discovery.

The structural versatility of tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate also lends itself to applications in materials science. For example, the compound has been investigated as a precursor for the development of advanced polymers and coatings. Its ability to form stable bonds under specific conditions makes it a candidate for high-performance materials used in electronics and aerospace industries.

From a mechanistic standpoint, the reactivity of tert-butyl N-5-chloro-2-(1H-imidazol-4-yl)phenylcarbamate is influenced by several factors, including steric hindrance from the tert-butyl group and electronic effects from the chloro substitution. Computational studies have provided insights into these interactions, enabling researchers to predict reactivity trends and design more effective synthetic pathways.

In conclusion, tert-butyl N-5-chloro-2-(1H-imidazol-4-yliophenycarbamate, with its unique structure and diverse applications, remains an important focus in contemporary chemical research. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly significant role in both academic and industrial settings.